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Compound of Interest

Compound Name: 6-Bromonicotinonitrile

Cat. No.: B145350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Bromonicotinonitrile, a halogenated pyridine derivative, is a key building block in the

synthesis of a variety of pharmaceutical and agrochemical compounds.[1][2][3] A thorough

understanding of its solubility and stability is paramount for its effective utilization in synthetic

chemistry, process development, and formulation. This technical guide provides a

comprehensive overview of the known solubility and stability characteristics of 6-
Bromonicotinonitrile, outlines detailed experimental protocols for their determination, and

presents logical workflows for assessment. Due to a lack of extensive published quantitative

data for this specific molecule, this guide incorporates data from structurally similar compounds

to provide estimations and guidance for laboratory practices.

Physicochemical Properties
6-Bromonicotinonitrile, also known as 2-Bromo-5-cyanopyridine, is a white to yellow

crystalline solid.[1] Its fundamental physicochemical properties are summarized in the table

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b145350?utm_src=pdf-interest
https://www.benchchem.com/product/b145350?utm_src=pdf-body
https://www.chemimpex.com/products/17045
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4315452.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4315452.htm
https://www.benchchem.com/product/b145350?utm_src=pdf-body
https://www.benchchem.com/product/b145350?utm_src=pdf-body
https://www.benchchem.com/product/b145350?utm_src=pdf-body
https://www.chemimpex.com/products/17045
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C₆H₃BrN₂ [1]

Molecular Weight 183.01 g/mol [1]

CAS Number 139585-70-9 [1]

Melting Point 136-140 °C Sigma-Aldrich

Boiling Point 173 °C at 13 mmHg [4]

Appearance White to yellow crystalline solid [1]

Solubility Profile
Quantitative solubility data for 6-Bromonicotinonitrile in a wide range of organic solvents is

not extensively reported in publicly available literature. However, based on the polar nature of

the pyridine ring and the nitrile group, and the presence of a halogen, its solubility can be

qualitatively predicted and is expected to be good in a variety of common organic solvents.[5]

[6] The following table provides an estimated solubility profile. Researchers should verify these

estimations experimentally for their specific applications.
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Solvent Polarity Index Expected Solubility Notes

Dimethyl Sulfoxide

(DMSO)
7.2 High

Aprotic, polar solvent

capable of dissolving

a wide range of

compounds.

Dimethylformamide

(DMF)
6.4 High

Aprotic, polar solvent,

similar to DMSO.

Acetone 5.1 Moderate to High Polar aprotic solvent.

Acetonitrile 5.8 Moderate Polar aprotic solvent.

Ethanol 4.3 Moderate Polar protic solvent.

Methanol 5.1 Moderate Polar protic solvent.

Dichloromethane

(DCM)
3.1 Moderate to Low

Halogenated solvent

of moderate polarity.

Chloroform 4.1 Moderate to Low Halogenated solvent.

Tetrahydrofuran (THF) 4.0 Moderate Aprotic ether solvent.

Ethyl Acetate 4.4 Low to Moderate
Ester solvent of

medium polarity.

Toluene 2.4 Low
Nonpolar aromatic

solvent.

Hexane 0.1 Low / Insoluble
Nonpolar aliphatic

solvent.

Water 10.2 Slightly Soluble

Pyridine itself is

moderately soluble in

water, but the

bromination and nitrile

group may affect this.

[5]

Stability Profile
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The stability of 6-Bromonicotinonitrile is a critical factor for its storage and handling. While

specific degradation kinetics are not readily available, information from safety data sheets and

knowledge of similar compounds allow for a general assessment of its stability under various

conditions.

Condition Stability
Potential
Degradation
Products

Storage and
Handling
Recommendations

Thermal

Stable under

recommended storage

conditions.

Hazardous

decomposition

products upon

combustion include

carbon monoxide,

carbon dioxide,

nitrogen oxides, and

hydrogen bromide.[7]

Store in a cool, dry,

well-ventilated area

away from heat and

open flames.[8]

Hydrolytic

Expected to be

relatively stable at

neutral pH. Stability

may decrease under

strong acidic or basic

conditions.

Hydrolysis of the

nitrile group to a

carboxylic acid or

amide may occur

under harsh

conditions.

Avoid prolonged

exposure to strong

acids and bases.

Photolytic

Potential for

degradation upon

exposure to UV light.

Photodegradation

pathways for

brominated aromatic

compounds can

involve debromination

or other complex

reactions.

Store in a light-proof

container.[8]

Oxidative

Incompatible with

strong oxidizing

agents.

Oxidation of the

pyridine ring or other

functional groups.

Avoid contact with

strong oxidizing

agents.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b145350?utm_src=pdf-body
https://www.cetjournal.it/index.php/cet/article/view/CET24111052
https://www.bldpharm.com/products/139585-70-9.html
https://www.bldpharm.com/products/139585-70-9.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following sections detail standardized experimental procedures for determining the

solubility and stability of 6-Bromonicotinonitrile.

Protocol for Determining Equilibrium Solubility (Shake-
Flask Method)
This method is considered the gold standard for determining the equilibrium solubility of a

compound in a specific solvent.

Objective: To determine the concentration of a saturated solution of 6-Bromonicotinonitrile in

a given solvent at a controlled temperature.

Materials:

6-Bromonicotinonitrile

Selected organic solvents (HPLC grade)

Scintillation vials or other suitable sealed containers

Orbital shaker with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solution: Add an excess amount of 6-Bromonicotinonitrile
to a vial containing a known volume of the selected solvent. The presence of undissolved

solid is essential to ensure saturation.
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Equilibration: Tightly seal the vials and place them in a temperature-controlled orbital shaker.

Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is

reached. The temperature should be maintained at the desired value (e.g., 25 °C).

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature for a short period to allow the excess solid to settle.

Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a

syringe. Immediately filter the solution through a syringe filter into a clean vial to remove all

undissolved particles.

Dilution: Accurately dilute the filtered saturated solution with the same solvent to a

concentration that falls within the linear range of the analytical method.

Quantification: Analyze the diluted sample using a validated HPLC method to determine the

concentration of 6-Bromonicotinonitrile.

Data Analysis: Calculate the solubility from the measured concentration and the dilution

factor. The solubility is typically expressed in mg/mL or mol/L.

Protocol for Assessing Chemical Stability
This protocol outlines a general approach to evaluating the stability of 6-Bromonicotinonitrile
under various stress conditions.

Objective: To assess the degradation of 6-Bromonicotinonitrile over time when exposed to

thermal, hydrolytic, and photolytic stress.

Materials:

6-Bromonicotinonitrile

Aqueous buffers (pH 4, 7, and 9)

Organic solvents (e.g., acetonitrile, methanol)

Temperature-controlled ovens
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Photostability chamber with controlled light and temperature

HPLC system with a suitable detector

Procedure:

Stock Solution Preparation: Prepare a stock solution of 6-Bromonicotinonitrile in a suitable

solvent (e.g., acetonitrile) at a known concentration.

Sample Preparation for Stress Testing:

Thermal Stability: Dilute the stock solution in sealed vials and place them in ovens at

elevated temperatures (e.g., 40 °C, 60 °C). Protect from light.

Hydrolytic Stability: Dilute the stock solution in aqueous buffers of different pH values (e.g.,

4, 7, 9). Place the samples in a temperature-controlled environment (e.g., 25 °C or 40 °C).

Protect from light.

Photolytic Stability: Expose a solution of the compound to a controlled light source (e.g.,

ICH-compliant photostability chamber). A dark control sample should be run in parallel.

Time Points: At specified time intervals (e.g., 0, 24, 48, 72 hours, and 1 week), withdraw

aliquots from each stress condition.

Sample Analysis: Analyze the samples by a stability-indicating HPLC method. This method

should be able to separate the parent compound from any potential degradation products.

Data Analysis: Calculate the percentage of 6-Bromonicotinonitrile remaining at each time

point relative to the initial concentration (time 0). The degradation rate constant and half-life

can be determined from this data.

Visualized Workflows
The following diagrams, generated using the DOT language, illustrate the logical workflows for

the experimental protocols described above.
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Workflow for Solubility Determination

Prepare supersaturated solution
(excess solid in solvent)

Equilibrate at constant temperature
(e.g., 24-48h with shaking)

Allow solid to settle

Withdraw and filter supernatant

Dilute filtered sample

Quantify by HPLC

Calculate solubility

Click to download full resolution via product page

Caption: A generalized workflow for determining equilibrium solubility.
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Workflow for Stability Assessment

Stress Conditions

Thermal

Hydrolytic (pH)

Sample at time intervals

Photolytic

Prepare stock solution of
6-Bromonicotinonitrile

Expose to stress conditions

Analyze by stability-indicating HPLC

Determine % remaining and
identify degradation products

Calculate degradation kinetics

Click to download full resolution via product page

Caption: A generalized workflow for assessing chemical stability.
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Conclusion
While specific quantitative data on the solubility and stability of 6-Bromonicotinonitrile is

limited in the public domain, this guide provides a framework for researchers and drug

development professionals to understand and experimentally determine these crucial

parameters. The provided protocols for solubility and stability testing offer robust starting points

for laboratory investigations. By following these standardized methods, scientists can generate

reliable data to support the use of 6-Bromonicotinonitrile in their research and development

endeavors, ensuring consistent and reproducible results. It is strongly recommended that the

estimated data presented here be experimentally verified for any specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145350?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

